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Compound of Interest

Compound Name: 3-Methylbutanal

Cat. No.: B7770604 Get Quote

An In-depth Technical Guide to 3-Methylbutanal

For researchers, scientists, and professionals in drug development, a thorough understanding

of chemical compounds is paramount. This guide provides a detailed overview of 3-
Methylbutanal, a significant aldehyde in various scientific and industrial applications.

Core Chemical Identity
CAS Number: 590-86-3[1][2][3][4][5]

Molecular Formula: C5H10O[1][2][3][4][6][7][8]

IUPAC Name: 3-Methylbutanal[2][3][4][5]

Synonyms: Isovaleraldehyde, Isopentanal, 3-Methylbutyraldehyde[1][2][4][5]

Physicochemical Properties
A summary of the key physicochemical properties of 3-Methylbutanal is presented in the table

below. This data is essential for understanding its behavior in various experimental and

industrial settings.
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Property Value Source

Molecular Weight 86.13 g/mol [1][7]

Boiling Point 92.5 °C at 760 Torr [1]

Melting Point -51 °C [1][4]

Density 0.7977 g/cm³ at 20 °C [1]

Water Solubility 14 mg/mL at 20 °C [4]

Canonical SMILES CC(C)CC=O [1][2][3][4][6][7]

InChI
InChI=1S/C5H10O/c1-5(2)3-4-

6/h4-5H,3H2,1-2H3
[1][3][4][5][7]

InChIKey
YGHRJJRRZDOVPD-

UHFFFAOYSA-N
[1][2][3][4][5][7]

Molecular Structure
The molecular structure of 3-Methylbutanal is characterized by a four-carbon chain (butanal)

with a methyl group attached to the third carbon. The structure includes a terminal aldehyde

functional group.

Caption: Molecular structure of 3-Methylbutanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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